![molecular formula C14H10FN3O2S B2366981 1-[6-(acetylamino)-4-methylquinolin-2-yl]-N-(3-ethoxypropyl)piperidine-4-carboxamide CAS No. 1286702-44-0](/img/structure/B2366981.png)
1-[6-(acetylamino)-4-methylquinolin-2-yl]-N-(3-ethoxypropyl)piperidine-4-carboxamide
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Description
1-[6-(acetylamino)-4-methylquinolin-2-yl]-N-(3-ethoxypropyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H10FN3O2S and its molecular weight is 303.31. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anticholinesterase Activity
One study explored the synthesis and evaluation of a series of piperidine derivatives, including those related to "1-[6-(acetylamino)-4-methylquinolin-2-yl]-N-(3-ethoxypropyl)piperidine-4-carboxamide," for their anti-acetylcholinesterase (anti-AChE) activity. These derivatives showed promising results as potent inhibitors of acetylcholinesterase, suggesting potential applications in the treatment of conditions like Alzheimer's disease where AChE inhibition is beneficial (Sugimoto et al., 1990).
Antitumor and Antimicrobial Activities
Another aspect of research has been the synthesis and evaluation of isoquinoline derivatives for their antitumor and antimicrobial activities. For instance, derivatives synthesized from similar compounds have shown significant antineoplastic activity against leukemia in mice models (Liu et al., 1995). This suggests the potential of these compounds in developing new anticancer therapies.
Chemical Synthesis and Characterization
Research has also focused on the chemical synthesis and characterization of complex molecules incorporating the core structure similar to "this compound." These studies contribute to the understanding of the chemical properties and synthesis pathways of such compounds, laying the groundwork for further pharmaceutical applications (Awad et al., 2002).
Inhibitory Effects on Enzymatic Activities
Additionally, the inhibitory effects of similar compounds on various enzymes have been investigated, providing insights into their potential therapeutic uses. For example, certain derivatives have been found to exhibit potent inhibitory activity against enzymes like ribonucleotide reductase, which is crucial for DNA synthesis in rapidly proliferating cells, suggesting their use in cancer therapy (Liu et al., 1996).
properties
IUPAC Name |
N-(2-fluorophenyl)-2-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FN3O2S/c15-10-3-1-2-4-11(10)16-12(19)7-13-17-18-14(20-13)9-5-6-21-8-9/h1-6,8H,7H2,(H,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGMIYKVHIKXGBR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CC2=NN=C(O2)C3=CSC=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.